(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone

• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]methanone
• InChI: InChI=1S/C16H14N6O/c23-16(21-8-7-12-3-1-2-4-13(12)9-21)14-5-6-15(20-19-14)22-11-17-10-18-22/h1-6,10-11H,7-9H2
• InChI Key: SYHSAWGVGZAMJI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)C3=NN=C(C=C3)N4C=NC=N4
• Molecular Formula: C16H14N6O
• Molecular Weight: 306.32 g/mol
• CAS No.: 1448046-07-8

Description

(6-(1H-1,2,4-Triazol-1-yl)pyridazin-3-yl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone is a sophisticated heterocyclic building block of significant interest in agrochemical and pharmaceutical research. This hybrid molecule integrates a pyridazine-triazole core with a 3,4-dihydroisoquinoline scaffold, a structure recognized for its potential in developing new active compounds. In the field of crop protection, such pyridazine derivatives are investigated for their fungicidal properties. Scientific literature indicates that structurally related compounds, specifically 3-(pyridazin-4-yl)-5,6-dihydro-4H-1,2,4-oxadiazines, have been developed and patented for use as fungicides, demonstrating the value of the pyridazine motif in creating new solutions for plant disease management . Concurrently, the 3,4-dihydroisoquinolin-2(1H)-yl group is a known pharmacophore in medicinal chemistry. Research compounds featuring this moiety linked to other heterocyclic systems, such as [1,2,4]triazolo[4,3-b]pyridazine, are the subject of ongoing scientific exploration, highlighting the relevance of this structural fragment in the design of biologically active molecules . This compound is offered exclusively for research applications, including investigative studies in agrochemistry for novel fungicide discovery and pharmacological research for probing new biological pathways.

Biological Activity

The compound (6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone is a novel triazole derivative that has attracted significant attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}N_{6}O$, with a molecular weight of approximately 348.41 g/mol. The structure consists of a triazole ring , a pyridazine moiety , and a dihydroisoquinoline structure, which are known to enhance its biological activity.

Component	Description
Triazole Ring	Contributes to antimicrobial properties
Pyridazine Moiety	Enhances interaction with biological targets
Dihydroisoquinoline	Associated with neuroprotective effects

The primary mechanism of action involves the inhibition of specific enzymes and pathways related to cell proliferation and survival. The compound has shown efficacy against various cancer cell lines by inducing apoptosis through:

• Inhibition of proliferative signaling pathways : The compound interferes with pathways such as MAPK/ERK, leading to reduced cell viability in cancer cells like MCF-7 and HCT-116.
• Induction of apoptosis : It activates intrinsic apoptotic pathways, promoting cell death in malignant cells.

Anticancer Properties

Research indicates that the compound exhibits potent anticancer activity. For instance, studies have reported IC50 values in the low micromolar range against several cancer cell lines:

Cell Line	IC50 (μM)	Reference
MCF-7	6.2
HCT-116	4.5
T47D	27.3

These findings suggest that the compound may serve as a promising candidate for cancer therapy.

Antimicrobial Activity

The triazole ring is known for its antimicrobial properties. The compound has demonstrated effectiveness against various pathogens, including bacteria and fungi. Its mechanism involves disrupting cellular processes in microbial organisms.

Case Studies

Several studies have been conducted to evaluate the biological activity of this compound:

• Study on Cancer Cell Lines :
  • A comprehensive evaluation was performed on MCF-7 and HCT-116 cells where the compound was administered at varying concentrations.
  • Results indicated significant inhibition of cell growth and induction of apoptosis as evidenced by increased caspase activity.
• Antimicrobial Efficacy :
  • The compound was tested against common bacterial strains such as E. coli and S. aureus.
  • It exhibited notable antibacterial activity with minimum inhibitory concentrations (MIC) comparable to standard antibiotics.

Pharmacokinetics

Understanding the pharmacokinetics of this compound is crucial for its development as a therapeutic agent:

• Absorption : Rapidly absorbed following administration.
• Distribution : Widely distributed in tissues, with a preference for tumor sites.
• Metabolism : Primarily metabolized in the liver.
• Excretion : Excreted mainly through urine.